Cas no 1755-38-0 (Acetonitrile-2-13C-15N(7CI,8CI,9CI))

• Product Name: Acetonitrile-2-13C-15N(7CI,8CI,9CI)
• CAS No: 1755-38-0
• MF: C₂H₃N
• MW: 43.0379841327667
• CID: 118049
• PubChem ID: 12198401
• Update Time: 2025-04-18

Acetonitrile-2-13C-15N(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetonitrile-2-13C-15N(7CI,8CI,9CI)
• ACETONITRILE-2-13C,15N
• Methyl-13C cyanide-15N
• 15N]
• ACETONITRILE-2-13C-15N, 99 ATOM % 13C, 9 9 ATOM % 15N
• Acetonitrile-2-13C,15N, 99 atom % 13C, 98 atom % 15N
• 1755-38-0
• DTXSID30480078

• Inchi： 1S/C2H3N/c1-2-3/h1H3/i1+1,3+1
• InChI Key： WEVYAHXRMPXWCK-ZKDXJZICSA-N
• SMILES： [15N]#C[13CH3]

Computed Properties

• Exact Mass: 43.026938829g/mol
• Monoisotopic Mass: 43.026938829g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 29.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.824 g/mL at 25 °C
• Melting Point: -48 °C(lit.)
• Boiling Point: 81-82 °C(lit.)
• Flash Point: 42 °F
• Refractive Index: n20/D 1.344(lit.)
• Solubility: Not determined

Acetonitrile-2-13C-15N(7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/24/25
• Safety Instruction： 16-27-45
• Hazardous Material Identification：